2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• IUPAC Name: 2-(3-methoxypyrazin-2-yl)-2-methylpropanoic acid
• InChI: InChI=1S/C9H12N2O3/c1-9(2,8(12)13)6-7(14-3)11-5-4-10-6/h4-5H,1-3H3,(H,12,13)
• InChI Key: UXAOKLUNUSFLQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC=CN=C1OC)C(=O)O

Description

2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid is a pyrazine derivative characterized by a methoxy-substituted pyrazine ring attached to a branched carboxylic acid moiety. The pyrazine core is known for contributing to aromatic properties and bioactivity, while the 2-methylpropanoic acid group enhances solubility and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid typically involves the reaction of 3-methoxypyrazine with a suitable alkylating agent to introduce the methylpropanoic acid group. The reaction conditions often include the use of a base such as sodium hydride or potassium carbonate to facilitate the alkylation process. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The pyrazine ring can be reduced under specific conditions to form dihydropyrazine derivatives.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) are employed.

Major Products

The major products formed from these reactions include hydroxylated derivatives, dihydropyrazine compounds, and various substituted pyrazine derivatives .

Scientific Research Applications

2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a building block in the synthesis of specialty chemicals

Mechanism of Action

The mechanism of action of 2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

2-Methoxy-3-(1-methylpropyl) Pyrazine (CAS: 24168-70-5)

• Structure : Contains a methoxy group at position 2 and a branched alkyl chain (1-methylpropyl) at position 3 of the pyrazine ring.
• Applications: Approved as an artificial flavoring agent (FEMA No. 3433) due to its nutty, roasted aroma .
• Key Difference : Lacks the carboxylic acid group, reducing polarity (logP: ~3.5) compared to the target compound .

Methyl 2-methyl-3-oxo-3-(pyrazin-2-yl)propanoate (CAS: 324737-10-2)

• Structure : Features a methyl ester and ketone group instead of the carboxylic acid.
• Role : Likely serves as a synthetic intermediate for pharmaceuticals or agrochemicals. The ester group increases lipophilicity (MW: 194.19) compared to the free acid form .

Substituted 2-Methylpropanoic Acid Derivatives

2-(3-Chlorophenyl)-2-methylpropanoic Acid

• Structure : Chlorophenyl substituent instead of pyrazine.
• Market Data : Global production focuses on pharmaceutical intermediates, with applications in anti-inflammatory drugs. Higher chlorine electronegativity enhances metabolic resistance compared to methoxy groups .

2-(4-Acetylphenoxy)-2-methylpropanoic Acid (CAS: 52179-07-4)

• Structure: Acetylphenoxy group introduces a ketone and ether linkage.
• Properties : Increased steric hindrance from the acetyl group may reduce enzymatic degradation, offering advantages in sustained-release formulations .

2-(2-Methoxyphenyl)-2-methylpropanoic Acid (CAS: 468064-83-7)

• This contrasts with other analogs like 2-(3-methoxyphenyl)-2-methylpropanoic acid, which is labeled as an irritant .

Pharmaceutical Analogs

Bezafibrate (BM15075)

• Structure: Contains a phenoxy group and chlorobenzamide substituent.
• Activity : Reduces serum triglycerides by 43% and cholesterol by 20–25%, outperforming early fibrates like clofibrate. The carboxylic acid group is critical for binding to peroxisome proliferator-activated receptors (PPARs) .

Research Findings and Trends

• Substituent Impact: Methoxy groups enhance solubility but reduce logP values compared to halogenated analogs. For example, 2-(3-methoxyphenyl)-2-methylpropanoic acid has a logP ~2.0, while chlorophenyl analogs exceed 3.0 .
• Safety Profiles : Carboxylic acid derivatives with aromatic substituents (e.g., pyrazine, phenyl) generally exhibit low acute toxicity but may cause irritation upon prolonged exposure .
• Market Dynamics: The 2-methylpropanoic acid scaffold is increasingly used in drug development, with a projected CAGR of 4–6% in pharmaceutical intermediates (2018–2023) .

Biological Activity

2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid is a compound of interest in pharmacological research due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and relevant case studies.

• Molecular Formula : C₁₁H₁₃N₃O₃
• Molecular Weight : 233.24 g/mol
• CAS Number : 23981-80-8

The biological activity of 2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid is primarily attributed to its interaction with various biological targets. Key mechanisms include:

• Antioxidant Activity : The compound has been shown to exhibit significant antioxidant properties, which may protect cells from oxidative stress. This is particularly relevant in the context of diseases characterized by oxidative damage.
• Antimicrobial Activity : Preliminary studies suggest that this compound possesses antimicrobial properties, making it a candidate for further exploration in treating infections caused by resistant strains of bacteria.
• Modulation of Ion Channels : Research indicates that the compound may act as a modulator for certain ion channels, which could have implications for conditions such as cystic fibrosis.

Antioxidant Activity

A study conducted by Umesha et al. (2009) evaluated various pyrazole derivatives for their antioxidant capabilities using DPPH radical scavenging assays. The results indicated that compounds similar to 2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid exhibited substantial antioxidant activity, suggesting potential therapeutic benefits in oxidative stress-related conditions .

Antimicrobial Activity

In a comparative analysis of various heterocyclic compounds, it was found that those containing pyrazine rings demonstrated notable antibacterial effects. This aligns with findings from a broader study on five-membered heterocycles, which emphasized their importance in developing new antimicrobial agents .

Compound	Antimicrobial Activity
2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid	Moderate to High
Other Pyrazole Derivatives	Variable

Cystic Fibrosis Treatment

Research outlined in patent literature indicates that compounds similar to 2-(3-Methoxypyrazin-2-yl)-2-methylpropanoic acid may enhance CFTR (Cystic Fibrosis Transmembrane Conductance Regulator) activity. This could provide a novel therapeutic approach for cystic fibrosis by improving ion transport in affected tissues .